Cas no 1251590-56-3 (4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide)

• Product Name: 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• CAS No: 1251590-56-3
• MF: C₂₃H₂₅N₅O₃
• MW: 419.476304769516
• CID: 6205933
• PubChem ID: 49665326
• Update Time: 2025-10-31

4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• 4-methoxy-N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• 1251590-56-3
• F3406-7693
• 4-methoxy-N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
• 4-methoxy-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• AKOS024485408

• Inchi： 1S/C23H25N5O3/c1-16-3-7-19(8-4-16)28-15-21(25-26-28)23(30)27-13-11-18(12-14-27)24-22(29)17-5-9-20(31-2)10-6-17/h3-10,15,18H,11-14H2,1-2H3,(H,24,29)
• InChI Key： NJUGWGSCRGJERQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC(C)=CC=2)N=N1)N1CCC(CC1)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 419.19573968g/mol
• Monoisotopic Mass: 419.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251590-56-3): A Comprehensive Overview

4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251590-56-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazole derivatives and is characterized by its unique structural features, which include a triazole ring and a piperidine moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic uses.

The chemical structure of 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251590-56-3) can be described as follows: it consists of a benzamide group attached to a piperidine ring, which is further substituted with a triazole ring and a 4-methylphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for research and development in the pharmaceutical industry.

Recent studies have highlighted the potential of 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are known to play crucial roles in the pathogenesis of inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide has also been investigated for its anti-cancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This suggests that 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may be safe for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 4-methoxy-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-y}lbenzamide (CAS No. 1251590-56-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.